Cas no 349398-78-3 (Benzenesulfonamide, 4-bromo-N-(cyanomethyl)-)

Benzenesulfonamide, 4-bromo-N-(cyanomethyl)- structure
349398-78-3 structure
Product Name:Benzenesulfonamide, 4-bromo-N-(cyanomethyl)-
CAS No:349398-78-3
MF:C8H7BrN2O2S
MW:275.122379541397
CID:1467084
Update Time:2024-08-23

Benzenesulfonamide, 4-bromo-N-(cyanomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-bromo-N-(cyanomethyl)-
    • 4-bromo-N-(cyanomethyl)benzenesulfonamide
    • Inchi: 1S/C8H7BrN2O2S/c9-7-1-3-8(4-2-7)14(12,13)11-6-5-10/h1-4,11H,6H2
    • InChI Key: UXVSRHMPCCBADC-UHFFFAOYSA-N
    • SMILES: C1(S(NCC#N)(=O)=O)=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 273.94121

Experimental Properties

  • Density: 1.656±0.06 g/cm3(Predicted)
  • Melting Point: 126 °C
  • Boiling Point: 418.1±55.0 °C(Predicted)
  • PSA: 69.96
  • pka: 6.57±0.50(Predicted)
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